Cas no 946339-39-5 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946339-39-5
• MF: C₁₉H₁₅ClN₂O₅S
• MW: 418.850802659988
• CID: 5514917
• Update Time: 2025-05-19

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-oxochromene-3-carboxamide
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C19H15ClN2O5S/c20-15-7-6-13(11-16(15)22-8-3-9-28(22,25)26)21-18(23)14-10-12-4-1-2-5-17(12)27-19(14)24/h1-2,4-7,10-11H,3,8-9H2,(H,21,23)
• InChI Key： IEJLOWJIFAZWKV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)=O

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 946339-39-5)

The compound N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 946339-39-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the chromene and thiazolidine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, which aligns with the growing demand for novel therapeutic agents.

In recent years, the scientific community has shown increased interest in heterocyclic compounds, especially those containing sulfur and nitrogen atoms, like the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group in this molecule. These structural elements are known to enhance bioavailability and binding affinity, making them valuable in drug discovery. The presence of the 2-oxo-2H-chromene-3-carboxamide fragment further adds to its versatility, as chromene derivatives are widely studied for their anti-inflammatory and antioxidant properties.

The synthesis of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This level of precision is critical, especially when the compound is intended for high-throughput screening or structure-activity relationship (SAR) studies.

One of the most frequently searched questions related to this compound is its potential biological activity. Preliminary studies suggest that it may exhibit enzyme inhibitory effects, particularly against targets involved in oxidative stress and cell proliferation. These findings are particularly relevant in the context of age-related diseases and cancer research, which are hot topics in both academic and industrial settings. Additionally, its photophysical properties make it a candidate for fluorescent probes or sensors, addressing the rising demand for molecular imaging tools.

From an industrial perspective, the scalability of its synthesis is a key consideration. Researchers are exploring green chemistry approaches to optimize the production process, minimizing waste and energy consumption. This aligns with the global push toward sustainable chemistry, a topic that has gained traction in recent years due to increasing environmental concerns. The compound's stability under various conditions also makes it suitable for long-term storage, a factor highly valued in pharmaceutical development.

In summary, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 946339-39-5) represents a multifaceted molecule with significant potential across multiple disciplines. Its structural complexity, combined with its promising biological and physical properties, positions it as a subject of ongoing research and development. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative chemical solutions.